Cas no 900010-25-5 (N-(1,3-benzothiazol-2-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 900010-25-5
• MF: C₂₀H₁₄N₄O₄S
• MW: 406.414562702179
• CID: 5493681
• Update Time: 2025-07-09

N-(1,3-benzothiazol-2-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide
• N-(1,3-benzothiazol-2-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H14N4O4S/c25-18-9-8-14(12-23(18)11-13-4-3-5-15(10-13)24(27)28)19(26)22-20-21-16-6-1-2-7-17(16)29-20/h1-10,12H,11H2,(H,21,22,26)
• InChI Key： MVVAOTSTNYNSLZ-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC([N+]([O-])=O)=C2)C(=O)C=CC=1C(NC1=NC2=CC=CC=C2S1)=O

Additional information on N-(1,3-benzothiazol-2-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

N-(1,3-Benzothiazol-2-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide: A Comprehensive Overview

The compound N-(1,3-benzothiazol-2-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide, identified by the CAS number 900010-25-5, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzothiazole ring, a nitrophenyl group, and a dihydropyridine moiety. The combination of these functional groups makes it a versatile compound with diverse applications.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The benzothiazole moiety is known for its antioxidant properties, while the nitrophenyl group contributes to its potential as an anti-inflammatory agent. The dihydropyridine ring, on the other hand, is associated with calcium channel blocking activity, making this compound a promising candidate for cardiovascular drug development.

One of the most notable aspects of N-(1,3-benzothiazol-2-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide is its ability to exhibit selective biological activity. Researchers have found that this compound can target specific pathways involved in chronic inflammatory diseases and neurodegenerative disorders. For instance, studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 without affecting other critical cellular functions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the benzothiazole ring through condensation reactions and the subsequent coupling with the nitrophenyl group via nucleophilic substitution. The final step involves the introduction of the dihydropyridine moiety through a series of oxidation and cyclization reactions.

In terms of pharmacokinetics, this compound has shown favorable absorption and bioavailability profiles in preclinical studies. Its ability to cross the blood-brain barrier makes it particularly interesting for neurological applications. However, further studies are required to fully understand its metabolism and excretion pathways in humans.

The application of N-(1,3-benzothiazol-2-yl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-carboxamide extends beyond pharmaceuticals. Its unique chemical properties also make it a valuable component in advanced materials science. For example, researchers have explored its potential as a precursor for synthesizing novel polymers with enhanced thermal stability and mechanical strength.

Moreover, recent advancements in computational chemistry have enabled scientists to predict the electronic properties of this compound with unprecedented accuracy. These insights are crucial for optimizing its performance in various applications and for designing analogs with improved functionality.

In conclusion, N-(1,3-benzothiazol-2-yl)-1-(3-nitrophenyl)-methyl-6-oxo-1,6-< span style="font-weight: bold; white-space: nowrap">dihydro span>< span style="font-weight: bold; white-space: nowrap">pyridin span>< span style="font-weight: bold; white-space: nowrap">e span>< span style="font-weight: bold; white-space: nowrap">– span>< span style="font-weight: bold; white-space: nowrap">carboxamide span>represents a cutting-edge molecule with immense potential across multiple disciplines. As research continues to uncover its full range of applications, this compound is poised to play a pivotal role in advancing both medical and materials science.